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Abstract
Dodecyltriphenylphosphonium bromide (C12TPP) is a lipophilic cation that has emerged as

a significant tool in mitochondrial research and a promising candidate for targeted drug

delivery. Its unique chemical structure, featuring a positively charged triphenylphosphonium

head group and a twelve-carbon alkyl chain, facilitates its accumulation within the

mitochondrial matrix. This targeted accumulation is driven by the large mitochondrial

membrane potential. This guide provides a comprehensive technical overview of C12TPP,

including its synthesis, mechanism of action, and its effects on cellular bioenergetics and

signaling pathways. Detailed experimental protocols for key assays and quantitative data on its

biological activities are presented to facilitate its application in research and drug development.

Introduction to Mitochondria-Targeting Agents
Mitochondria are central to cellular metabolism and are implicated in a wide array of

pathologies, including cancer, neurodegenerative diseases, and metabolic disorders. This has

made them an attractive target for therapeutic intervention. Mitochondria-targeting agents are

designed to selectively accumulate within these organelles, thereby delivering therapeutic

payloads or modulating mitochondrial function with high specificity. The most common strategy
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for mitochondrial targeting involves the use of delocalized lipophilic cations (DLCs), such as the

triphenylphosphonium (TPP) cation.[1] The large negative membrane potential across the inner

mitochondrial membrane (approximately -180 mV) drives the electrophoretic uptake and

accumulation of these positively charged molecules into the mitochondrial matrix, where their

concentration can be several hundred-fold higher than in the cytoplasm.[1]

Dodecyltriphenylphosphonium Bromide (C12TPP):
Core Properties
C12TPP is a member of the alkyl-TPP family of compounds. Its amphipathic nature, with a

lipophilic dodecyl tail and a cationic TPP head, allows it to readily cross cellular and

mitochondrial membranes.

Chemical and Physical Properties:

Property Value Reference

Chemical Formula C₃₀H₄₀BrP [2]

Molecular Weight 511.52 g/mol [2]

Appearance White to yellow powder [3]

Melting Point 85-88 °C [2]

CAS Number 15510-55-1 [2]

Mechanism of Mitochondrial Accumulation
The primary driver for the mitochondrial accumulation of C12TPP is the mitochondrial

membrane potential (ΔΨm). The process can be conceptualized as a two-step journey:

Cellular Uptake: C12TPP first crosses the plasma membrane, a process facilitated by its

lipophilicity.

Mitochondrial Sequestration: Once in the cytoplasm, the positively charged TPP moiety is

strongly attracted to the negatively charged mitochondrial matrix, leading to its significant

accumulation within the mitochondria.[1]
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This targeted accumulation is a key feature that enables the use of C12TPP as a carrier for

delivering other molecules to the mitochondria or for directly modulating mitochondrial function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b093378?utm_src=pdf-body-img
https://www.benchchem.com/product/b093378?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. figshare.com [figshare.com]

2. Dodecyltriphenylphosphonium bromide 98 15510-55-1 [sigmaaldrich.com]

3. Dodecyl triphenyl phosphonium bromide, 98% 15510-55-1 | Otto Chemie Pvt Ltd | India
[ottokemi.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to
Dodecyltriphenylphosphonium Bromide as a Mitochondria-Targeting Agent]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093378#dodecyltriphenylphosphonium-bromide-as-
a-mitochondria-targeting-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://figshare.com/articles/dataset/Summary_of_DMDP-1_-2_mean_IC_sub_50_sub_values_and_mean_viability_levels_obtained_from_MTT_assays_for_ten_human_cancers_and_one_normal_cell_lines_after_24_h_treatment_/4017639
https://www.sigmaaldrich.com/US/en/product/aldrich/172626
https://www.ottokemi.com/research-essentials-chemicals/dodecyl-triphenyl-phosphonium-bromide98-d-8511.aspx
https://www.ottokemi.com/research-essentials-chemicals/dodecyl-triphenyl-phosphonium-bromide98-d-8511.aspx
https://www.benchchem.com/product/b093378#dodecyltriphenylphosphonium-bromide-as-a-mitochondria-targeting-agent
https://www.benchchem.com/product/b093378#dodecyltriphenylphosphonium-bromide-as-a-mitochondria-targeting-agent
https://www.benchchem.com/product/b093378#dodecyltriphenylphosphonium-bromide-as-a-mitochondria-targeting-agent
https://www.benchchem.com/product/b093378#dodecyltriphenylphosphonium-bromide-as-a-mitochondria-targeting-agent
https://www.benchchem.com/product/b093378#dodecyltriphenylphosphonium-bromide-as-a-mitochondria-targeting-agent
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093378?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

